N-(3-chlorophenyl)-3-(tetrahydrofuran-2-carboxamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(oxolane-2-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O4/c21-12-5-3-6-13(11-12)22-20(25)18-17(14-7-1-2-8-15(14)27-18)23-19(24)16-9-4-10-26-16/h1-3,5-8,11,16H,4,9-10H2,(H,22,25)(H,23,24)
• InChI Key: QBJJVUZAIPFLDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H17ClN2O4
• Molecular Weight: 384.8 g/mol

Description

N-(3-chlorophenyl)-3-(tetrahydrofuran-2-carboxamido)benzofuran-2-carboxamide, also known as CTB, is a synthetic compound that has been studied for its potential applications in scientific research. CTB is a member of the benzofuran class of compounds and contains a tetrahydrofuran-2-carboxamide moiety.

Scientific Research Applications

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide A Versatile Ordering Moiety for Supramolecular Chemistry

- Benzene-1,3,5-tricarboxamides (BTAs) have become increasingly important in supramolecular chemistry due to their simple structure, wide accessibility, and detailed understanding of their supramolecular self-assembly behavior. These compounds are utilized in nanotechnology, polymer processing, and biomedical applications due to their ability to form one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. Their multivalent nature drives applications in the biomedical field, promising a bright future for BTAs in commercial applications and as a versatile building block in supramolecular chemistry (Cantekin, de Greef, & Palmans, 2012).

Bioactivity and Synthesis of Benzofuran Derivatives

Natural Source, Bioactivity, and Synthesis of Benzofuran Derivatives - Benzofuran compounds are highlighted for their significant bioactivities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. These compounds have attracted attention for their potential as natural drug lead compounds, with novel benzofuran derivatives showing promising therapeutic efficacy for diseases such as hepatitis C. The review also covers recent methods for constructing benzofuran rings, showcasing their potential in drug discovery and chemical synthesis (Miao et al., 2019).

Antioxidant and Anti-inflammatory Agents

POCl3 Mediated Syntheses, Pharmacological Evaluation, and Molecular Docking Studies - This research focuses on developing alternative antioxidant and anti-inflammatory agents using benzofused thiazole derivatives. The synthesized derivatives were evaluated for in vitro antioxidant and anti-inflammatory activities, indicating the potential of benzofused thiazole derivatives as new agents for treating inflammation and oxidative stress-related conditions (Raut et al., 2020).

Applications in Organic Light Emitting Diodes (OLEDs)

Transition-metal Phosphors with Cyclometalating Ligands Fundamentals and Applications

- This review provides methodologies for preparing transition-metal-based phosphors with potential applications in OLEDs. The cyclometalating ligands discussed allow for full utilization of phosphorescent complexes that are highly emissive and tunable across the visible spectrum, highlighting the importance of cyclometalating chelates in the development of phosphorescent displays and illumination devices (Chi & Chou, 2010).